Cas no 4477-28-5 (4-Diazodiphenylamine Sulfate)

• Product Name: 4-Diazodiphenylamine Sulfate
• CAS No: 4477-28-5
• MF: C₁₂H₁₁N₃O₄S
• MW: 293.298441171646
• MDL: MFCD00011895
• CID: 45097
• PubChem ID: 78231
• Update Time: 2025-05-24

4-Diazodiphenylamine Sulfate Chemical and Physical Properties

Names and Identifiers

• variamine blue rt salt (C.I. 37240)
• 4-anilinobenzenediazonium hydrogen sulphate
• Variamine Blue RT Salt
• 4-Diazodiphenylamine Sulfate
• p-(Phenylamino)benzenediazonium Sulfate
• 4-(N-Phenylamino)benzenediazonium Hydrogensulfate
• 4-Aminodiphenylamine Diazonium Sulfate
• 4-Aminodiphenylamine diazonium sulfate,4-Diazodiphenylamine sulfate,Azoic Diazo Component 22
• Azoic Diazo Component 22
• Benzenediazonium, 4-(phenylamino)-, sulfate (1:1)
• C12H10N3.HSO4
• Benzenediazonium,4-(phenylamino)-, methanesulfonate, polymer with formaldehyde and4-(phenylamino)benzoic acid (9CI)
• 4-anilinobenzenediazonium hydrogen sulfate
• EINECS 224-756-8
• DTXSID0063490
• MFCD00011895
• AKOS015894717
• W-106175
• AS-13765
• 4-(phenylamino)benzene-1-diazonium hydrogen sulfate
• 139479-06-4
• D0141
• 4-Phenylaminobenzenediazonium hydrogensulfate
• 4477-28-5
• 4-anilinobenzenediazonium;hydrogen sulfate
• SCHEMBL7079616
• FT-0635320
• HY-D0241
• 4-Aminodiphenylamine (sulfate)
• FMRQRWPEQSPSDG-UHFFFAOYSA-M
• DB-051248
• CS-0010149
• DTXCID8040357
• 4-(PHENYLAMINO)BENZENEDIAZONIUM HYDROGEN SULFATE

• MDL： MFCD00011895
• Inchi： 1S/C12H10N3.H2O4S/c13-15-12-8-6-11(7-9-12)14-10-4-2-1-3-5-10;1-5(2,3)4/h1-9,14H;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： FMRQRWPEQSPSDG-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])O.N(C1C=CC=CC=1)C1C=CC(=CC=1)[N+]#N

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 293.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126
• Surface Charge: 0

Experimental Properties

• Color/Form: Yellow to grayish green paste
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 45.82000
• LogP: 2.68730
• Solubility: Soluble in water, soluble in ether and ethanol

4-Diazodiphenylamine Sulfate Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 4-Diazodiphenylamine Sulfate

4-Diazodiphenylamine Sulfate (CAS No. 4477-28-5): A Comprehensive Overview

4-Diazodiphenylamine sulfate, also known by its CAS registry number 4477-28-5, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a diazo derivative, which makes it particularly interesting for researchers in the fields of organic chemistry, materials science, and pharmaceuticals. The sulfate counterion in its structure plays a crucial role in stabilizing the diazo group, enabling its use in diverse chemical reactions and processes.

The synthesis of 4-diazodiphenylamine sulfate involves a series of carefully controlled reactions, typically starting from aniline derivatives. The diazotization process, which is critical to forming the diazo group, requires precise conditions to ensure stability and purity. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

One of the most notable applications of 4-diazodiphenylamine sulfate is in the field of dyeing and coloring. The diazo group in its structure enables it to act as an intermediate in the production of azo dyes, which are widely used in textiles, plastics, and paints. These dyes are valued for their vibrant colors and high stability under various environmental conditions. Moreover, the use of sulfate as a counterion enhances the solubility of the compound, making it easier to handle during dye manufacturing processes.

In addition to its role in dye production, 4-diazodiphenylamine sulfate has found applications in pharmaceutical research. The diazo group can be utilized as a reactive intermediate in the synthesis of bioactive compounds, such as antibiotics and anti-inflammatory agents. Recent studies have explored the potential of this compound as a precursor for synthesizing novel drug candidates with improved efficacy and reduced side effects.

The physical and chemical properties of 4-diazodiphenylamine sulfate are well-documented, with a molecular weight of approximately 309.3 g/mol and a melting point around 160°C. Its solubility in water is moderate, which makes it suitable for use in aqueous reaction systems. The compound is stable under normal storage conditions but requires protection from light and moisture to prevent degradation.

From an environmental perspective, the handling and disposal of 4-diazodiphenylamine sulfate must adhere to established safety guidelines to minimize any potential impact on ecosystems. Researchers have been exploring greener synthesis methods and waste management strategies to enhance the sustainability of its production and application processes.

In conclusion, 4-diazodiphenylamine sulfate (CAS No. 4477-28-5) is a versatile compound with significant contributions to multiple industries. Its unique chemical properties make it an invaluable tool in organic synthesis, dye production, and pharmaceutical research. As scientific advancements continue to unfold, the potential applications of this compound are expected to expand further, solidifying its importance in modern chemistry.